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Compound of Interest

Compound Name:
1-(3-Hydroxy-2-

nitrophenyl)ethanone

Cat. No.: B122511 Get Quote

Essential Safety and Handling Guide for 1-(3-
Hydroxy-2-nitrophenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 1-
(3-Hydroxy-2-nitrophenyl)ethanone. The following procedures are based on best practices

for handling similar chemical compounds and are intended to ensure the safety of laboratory

personnel and the environment.

I. Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 1-(3-Hydroxy-2-
nitrophenyl)ethanone.
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Body Part
Personal Protective

Equipment
Standard Rationale

Eyes/Face

Safety glasses with

side-shields or

chemical safety

goggles. A face shield

may be required for

splash hazards.

OSHA 29 CFR

1910.133, EN166

Protects against

splashes and airborne

particles.

Skin

Chemical-resistant

gloves (Nitrile,

Neoprene, or Butyl

rubber). Lab coat or

chemical-resistant

apron.

Prevents direct skin

contact with the

chemical.[1][2]

Respiratory

Use in a well-

ventilated area. If dust

is generated, a

NIOSH-approved

respirator with a

particulate filter is

recommended.

Minimizes inhalation

of airborne particles.

Hands

Impervious gloves are

recommended.[1]

Nitrile gloves are a

common choice for

resistance to a variety

of chemicals.[2]

Protects hands from

direct contact and

potential absorption.

Feet

Closed-toe shoes.

Chemical-resistant

boots may be

necessary for spill

response.

Protects feet from

spills.

II. Handling and Storage
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Proper handling and storage procedures are essential to maintain the integrity of the

compound and the safety of the laboratory.

Procedure Guideline

Handling

- Work in a well-ventilated area, preferably in a

chemical fume hood. - Avoid contact with skin,

eyes, and clothing.[3][4] - Avoid the formation of

dust and aerosols.[4][5] - Wash hands

thoroughly after handling.[3][6] - Do not eat,

drink, or smoke in the handling area.[6][7]

Storage

- Store in a tightly closed container in a dry,

cool, and well-ventilated place.[3][4] - Keep

away from incompatible materials such as

strong oxidizing agents, strong acids, and strong

bases.[5][7][8]

III. First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://aksci.com/sds/V6505_SDS.pdf
https://www.echemi.com/sds/3-nitro-222-trifluoroacetophenone-pid_Rock7954.html
https://www.echemi.com/sds/3-nitro-222-trifluoroacetophenone-pid_Rock7954.html
https://www.fishersci.com/store/msds?partNumber=AAH54504&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/V6505_SDS.pdf
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00xm82G48tZ4v70k17zHvu9lxtD7SSSSSS--
https://multimedia.3m.com/mws/mediawebserver?mwsId=SSSSSuUn_zu8l00xm82G48tZ4v70k17zHvu9lxtD7SSSSSS--
https://www.fishersci.com/store/msds?partNumber=AC128320025&countryCode=US&language=en
https://aksci.com/sds/V6505_SDS.pdf
https://www.echemi.com/sds/3-nitro-222-trifluoroacetophenone-pid_Rock7954.html
https://www.fishersci.com/store/msds?partNumber=AAH54504&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128320025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12155&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3][8]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops.[3][8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][8]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[7][8]

IV. Disposal Plan
Proper disposal of 1-(3-Hydroxy-2-nitrophenyl)ethanone and its containers is imperative to

prevent environmental contamination. This compound is presumed to be toxic to aquatic life.[9]

Waste Type Disposal Procedure

Unused/Waste Product

- Dispose of contents/container to an approved

waste disposal plant.[3][9] - Do not allow the

product to enter drains or waterways.[3] - Follow

all local, regional, and national regulations for

hazardous waste disposal.[9]

Contaminated PPE
- Dispose of as hazardous waste in accordance

with institutional and regulatory guidelines.

Empty Containers

- Handle uncleaned containers as you would the

product itself.[9] They should be triple-rinsed

with a suitable solvent and disposed of as

chemical waste.
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Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of 1-(3-
Hydroxy-2-nitrophenyl)ethanone from receipt to disposal.
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Workflow for Safe Handling of 1-(3-Hydroxy-2-nitrophenyl)ethanone
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Don Appropriate PPE

Work in a Ventilated Area (Fume Hood)

Proceed to Handling

Weigh and Prepare Compound

Conduct Experiment

Decontaminate Work Area

Experiment Complete

Segregate Waste

Dispose of Waste via Approved Channels

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 1-(3-Hydroxy-2-nitrophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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